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Abstract

Methyl 5,5-dimethoxyvalerate (MDMV), with the molecular formula C8H1604, is a versatile
bifunctional molecule that serves as a valuable intermediate in organic synthesis.[1] Its unique
structure, incorporating both a methyl ester and a dimethyl acetal, offers a strategic advantage
in the construction of complex molecular architectures. This guide provides a comprehensive
technical overview of MDMYV, including its chemical and physical properties, a detailed
synthesis protocol with mechanistic insights, thorough spectroscopic analysis for
characterization, and a discussion of its applications, particularly in the synthesis of
carbocycles and imaging agents. This document is intended to be a practical resource for
researchers and professionals in the fields of organic chemistry, medicinal chemistry, and drug
development, providing the necessary details to confidently synthesize, characterize, and
utilize this important chemical building block.
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Introduction: The Strategic Utility of a Bifunctional
Building Block

In the landscape of organic synthesis, molecules that possess multiple, orthogonally reactive
functional groups are of immense value. Methyl 5,5-dimethoxyvalerate (MDMV), also known
as methyl 5,5-dimethoxypentanoate, falls squarely into this category.[1] The presence of a
methyl ester and a protected aldehyde (as a dimethyl acetal) within the same five-carbon chain
makes it a highly strategic precursor for a variety of chemical transformations.

The acetal group serves as a stable protecting group for the aldehyde functionality, allowing for
selective reactions at the ester site. Subsequently, the aldehyde can be deprotected under
acidic conditions, opening up a new avenue for chemical modification. This "protect-react-
deprotect” strategy is a cornerstone of complex molecule synthesis, and MDMV provides a
convenient and pre-packaged solution for introducing a five-carbon chain with reactive handles
at both ends.

This guide will delve into the practical aspects of working with MDMYV, from its preparation and
purification to its detailed characterization and application in synthetic chemistry.

Physicochemical Properties of Methyl 5,5-
dimethoxyvalerate

A thorough understanding of the physical and chemical properties of a reagent is paramount for
its effective use in the laboratory. The key properties of MDMV are summarized in the table
below.
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Property Value Reference
Molecular Formula C8H1604 [1]
Molecular Weight 176.21 g/mol [1]
CAS Number 23068-91-9 [1]
IUPAC Name met 5.5 [1]

dimethoxypentanoate

Methyl 5,5-dimethoxyvalerate,

5,5-Dimethoxypentanoic acid

methyl ester, Glutaraldehydic
Synonyms ) ) [1]

acid methyl ester dimethyl

acetal, Methyl 4-formylbutyrate

dimethyl acetal

Appearance Liquid
Boiling Point 70-72 °C at 2 mmHg
Density 1.012 g/mL at 25 °C
Refractive Index (n20/D) 1.422

Synthesis of Methyl 5,5-dimethoxyvalerate: A
Detailed Protocol and Mechanistic Insight

The most common and efficient method for the synthesis of Methyl 5,5-dimethoxyvalerate is
the acid-catalyzed acetalization of methyl 5-oxopentanoate using trimethylorthoformate.
Trimethylorthoformate serves as both the source of the methoxy groups and as a water
scavenger, driving the equilibrium towards the formation of the acetal.

Reaction Scheme

+ Trimethylorthoformate

Methyl 5-oxopentanoate (CH(OCH3)3) Acetalization > Methyl 5,5-dimethoxyvalerate

+ p-Toluenesulfonic acid (cat.)
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Caption: Synthesis of Methyl 5,5-dimethoxyvalerate.

Step-by-Step Experimental Protocol

Materials:

o Methyl 5-oxopentanoate

o Trimethylorthoformate

e p-Toluenesulfonic acid monohydrate (catalytic amount)

¢ Anhydrous methanol (as solvent, optional)

e Saturated aqueous sodium bicarbonate solution

e Brine (saturated aqueous sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate

¢ Organic solvents for extraction (e.g., diethyl ether or ethyl acetate)
Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve methyl 5-oxopentanoate in anhydrous methanol (optional, the reaction
can also be run neat).

o Addition of Reagents: Add trimethylorthoformate (typically 1.5 to 2.0 equivalents) to the
solution. Then, add a catalytic amount of p-toluenesulfonic acid monohydrate.

o Reaction Execution: Stir the reaction mixture at room temperature or gently heat to reflux.
Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas
chromatography (GC) until the starting material is consumed.

o Work-up: Cool the reaction mixture to room temperature. Quench the reaction by adding
saturated aqueous sodium bicarbonate solution to neutralize the acidic catalyst.
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o Extraction: Extract the aqueous mixture with an organic solvent such as diethyl ether or ethyl
acetate. Separate the organic layer.

» Washing: Wash the organic layer sequentially with water and then with brine to remove any
remaining water-soluble impurities.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure
using a rotary evaporator to obtain the crude product.

« Purification: Purify the crude Methyl 5,5-dimethoxyvalerate by vacuum distillation to obtain
the final product as a colorless liquid.

Mechanistic Rationale: The Acid-Catalyzed Acetal
Formation

The formation of the dimethyl acetal from the aldehyde functionality of methyl 5-oxopentanoate
proceeds through a well-established acid-catalyzed mechanism.

Mechanism of Acetal Formation

Click to download full resolution via product page

Caption: Mechanism of acid-catalyzed acetal formation.
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The key steps involve:

« Protonation of the Carbonyl Oxygen: The acid catalyst protonates the carbonyl oxygen,
making the carbonyl carbon more electrophilic.

¢ Nucleophilic Attack by Methanol: A molecule of methanol, derived from the
trimethylorthoformate, acts as a nucleophile and attacks the activated carbonyl carbon.

e Proton Transfer: A proton is transferred from the newly added methoxy group to the hydroxyl
group, forming a good leaving group (water).

o Formation of a Resonance-Stabilized Carbocation: The loss of a water molecule generates a
resonance-stabilized carbocation.

o Second Nucleophilic Attack: A second molecule of methanol attacks the carbocation.

o Deprotonation: The final step is the deprotonation of the resulting oxonium ion to yield the
neutral acetal and regenerate the acid catalyst.

Spectroscopic Characterization: A Guide to Quality
Control

Accurate characterization of Methyl 5,5-dimethoxyvalerate is essential to ensure its purity
and confirm its structure before use in subsequent reactions. The following sections detail the
expected spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR (Proton NMR): The *H NMR spectrum provides valuable information about the
different types of protons and their connectivity in the molecule.
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Chemical Shift (5,

Multiplicity Integration Assignment

ppm)

-COOCHs (Methyl
~3.67 S 3H

ester)

-C(OCHs)2 (Acetal
~3.31 s 6H

methoxy)

-CH(OCHS:s)2 (Acetal
~4.37 t 1H

proton)
~2.33 t 2H -CH2-COO-
~1.65 m 4H -CH2-CH2-CH2-

13C NMR (Carbon NMR): The 13C NMR spectrum confirms the carbon framework of the

molecule.

Chemical Shift (6, ppm)

Assighment

~173.8 -COOCHs (Ester carbonyl)

~104.2 -CH(OCHS:s)2 (Acetal carbon)

~53.1 -C(OCHs)2 (Acetal methoxy carbons)
~51.5 -COOCHs (Methyl ester carbon)
~33.8 -CH2-COO-

~31.5 -CH2-CH(OCHs3)2

~21.8 -CH2-CH2-CHa2-

Infrared (IR) Spectroscopy

The IR spectrum is useful for identifying the key functional groups present in Methyl 5,5-

dimethoxyvalerate.
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Wavenumber (cm~?) Intensity Assignment

~2950 Strong C-H stretch (alkane)

~1740 Strong C=0 stretch (ester)

~1190, 1070 Strong C-O stretch (ester and acetal)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of the molecule.

m/z Interpretation

176 [M]* (Molecular ion) - often weak or absent in

EI-MS

145 [M - OCHs]*

113 [M - OCHs - CH3OH]*

25 [CH(OCHs)2]* (A characteristic fragment for
dimethyl acetals)

71 [CaH7O]*

Applications in Synthesis: A Versatile Precursor

Methyl 5,5-dimethoxyvalerate is a valuable starting material for the synthesis of a variety of
more complex molecules, owing to its dual functionality.

Synthesis of Seven-Membered Carbocycles

One notable application of MDMV is in the construction of seven-membered carbocyclic rings.
These structures are found in numerous natural products and are of interest in medicinal
chemistry. The aldehyde functionality, after deprotection of the acetal, can participate in various
cyclization reactions.
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Precursor for Bioactive Molecules and Imaging Agents

The linear five-carbon chain with reactive groups at both ends makes MDMV an attractive
precursor for the synthesis of various bioactive molecules. For instance, it can be used in the
synthesis of cyanine dyes, which are employed as fluorescent probes in noninvasive imaging
techniques.[2] The ester functionality can be modified to introduce a linking group, while the
aldehyde can be used to construct the polymethine chain of the dye.

Synthetic Applications of Methyl 5,5-dimethoxyvalerate

(Ester n & Aldehyde Cor ion Cyanine Dyes for Imaging
—
Gethyl 5—oxcpentanoa{Hﬂlramolecular Aldol/Wittig etc. Seven-Membered Carbocycles

Methyl 5,5-dimethoxyvalerate

Click to download full resolution via product page

Caption: Synthetic utility of Methyl 5,5-dimethoxyvalerate.

Safety and Handling

Methyl 5,5-dimethoxyvalerate is classified as a skin and eye irritant and may cause
respiratory irritation.[1] It is essential to handle this compound in a well-ventilated fume hood
and to wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat. For detailed safety information, always consult the Safety Data Sheet (SDS)
provided by the supplier.

Conclusion

Methyl 5,5-dimethoxyvalerate is a chemical of significant synthetic utility, offering a
convenient and versatile platform for the introduction of a functionalized five-carbon chain. Its
straightforward synthesis, well-defined spectroscopic properties, and the orthogonal reactivity
of its ester and protected aldehyde functionalities make it an invaluable tool for organic
chemists. The applications of MDMYV in the synthesis of complex carbocycles and functional
molecules like imaging agents highlight its importance in both academic research and the
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pharmaceutical industry. This guide has provided the essential technical details to empower
researchers to effectively synthesize, characterize, and apply this versatile building block in
their own synthetic endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b052140/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-methyl-5-5-dimethoxyvalerate
https://pubchem.ncbi.nlm.nih.gov/compound/551444
https://pubs.rsc.org/en/content/articlelanding/2013/ra/c3ra41531a
https://www.benchchem.com/product/b052140?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-5_5-dimethoxyvalerate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-5_5-dimethoxyvalerate
https://www.usbio.net/biochemicals/455740/Methyl-55Dimethoxyvalerate
https://www.benchchem.com/product/b052140/docs#an-in-depth-technical-guide-to-methyl-5-5-dimethoxyvalerate
https://www.benchchem.com/product/b052140/docs#an-in-depth-technical-guide-to-methyl-5-5-dimethoxyvalerate
https://www.benchchem.com/product/b052140/docs#an-in-depth-technical-guide-to-methyl-5-5-dimethoxyvalerate
https://www.benchchem.com/product/b052140/docs#an-in-depth-technical-guide-to-methyl-5-5-dimethoxyvalerate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052140?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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